molecular formula C8H11ClN2O2 B6267704 rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride CAS No. 2108566-75-0

rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride

Cat. No. B6267704
CAS RN: 2108566-75-0
M. Wt: 202.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O2 and its molecular weight is 202.6. The purity is usually 95.
BenchChem offers high-quality rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride involves the preparation of the starting material, 1-methyl-1H-imidazole-5-carboxylic acid, followed by the synthesis of the target compound through a series of reactions.", "Starting Materials": [ "2-bromo-1-methylimidazole", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Sodium borohydride", "Cyclopropanecarboxylic acid", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide", "Dimethylformamide", "Chloroacetyl chloride" ], "Reaction": [ "1. 2-bromo-1-methylimidazole is reacted with sodium hydroxide and methanol to form 1-methyl-1H-imidazole-5-carboxylic acid.", "2. The resulting acid is then reacted with hydrochloric acid and sodium bicarbonate to form the hydrochloride salt of the acid.", "3. Cyclopropanecarboxylic acid is reacted with triethylamine and N,N'-dicyclohexylcarbodiimide in dimethylformamide to form the corresponding carboxylic acid anhydride.", "4. The anhydride is then reacted with the hydrochloride salt of 1-methyl-1H-imidazole-5-carboxylic acid in the presence of triethylamine to form the target compound, rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid.", "5. Finally, the target compound is reacted with chloroacetyl chloride in the presence of triethylamine and diethyl ether to form the hydrochloride salt of the target compound, rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride." ] }

CAS RN

2108566-75-0

Product Name

rac-(1R,2R)-2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid hydrochloride

Molecular Formula

C8H11ClN2O2

Molecular Weight

202.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.